H-Phe-tyr-gly-pro-val-OH
Overview
Description
“H-Phe-tyr-gly-pro-val-OH” is a peptide with the molecular formula C30H39N5O7 and a molecular weight of 581.66 . It is used for research and development purposes .
Synthesis Analysis
Peptide synthesis often involves the Edman degradation method, which cleaves one amino acid at a time from an end of the peptide chain . The terminal amino acid is then separated and identified, and the cleavage reactions are repeated on the chain-shortened peptide until the entire peptide sequence is known .
Chemical Reactions Analysis
The chemical reactions involving peptides often depend on the specific peptide sequence. The Edman degradation method is commonly used for peptide sequencing .
Physical And Chemical Properties Analysis
The physical and chemical properties of “H-Phe-tyr-gly-pro-val-OH” include a molecular formula of C30H39N5O7 and a molecular weight of 581.66 .
Scientific Research Applications
Taste Perception Studies
The sequence is similar to peptides derived from casein hydrolyzate, which have been studied for their bitter taste properties. For instance, the peptide BPIc (Val–Tyr–Pro–Phe–Pro–Pro–Gly–Ile–Asn–His) and its analogs have been synthesized to investigate the relationship between chemical structure and bitter taste . This research can lead to a better understanding of how peptides contribute to the taste of food products and could inform the development of flavor enhancers or bitterness blockers.
Antioxidant Activity
Peptides containing the sequence Gly-Pro-Pro, which is part of the “H-Phe-tyr-gly-pro-val-OH” structure, have shown significant antioxidant activity . These peptides can scavenge free radicals, suggesting potential applications in preventing oxidative stress-related diseases and in food preservation as natural antioxidants.
Food Processing Additives
The antioxidant properties of peptides also make them suitable as food processing additives. They can inhibit lipid peroxidation, thus extending the shelf life of food products and maintaining their quality .
Safety And Hazards
Safety data sheets suggest that if “H-Phe-tyr-gly-pro-val-OH” is inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult . If it contacts the skin, contaminated clothing should be removed immediately, and the area should be washed off with soap and plenty of water .
Future Directions
Peptides derived from dietary proteins have been reported to display significant antioxidant activity, which may exert notably beneficial effects in promoting human health and in food processing . Therefore, future research could focus on exploring the potential health benefits and applications of “H-Phe-tyr-gly-pro-val-OH”.
properties
IUPAC Name |
2-[[1-[2-[[2-[(2-amino-3-phenylpropanoyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]-3-methylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H39N5O7/c1-18(2)26(30(41)42)34-29(40)24-9-6-14-35(24)25(37)17-32-28(39)23(16-20-10-12-21(36)13-11-20)33-27(38)22(31)15-19-7-4-3-5-8-19/h3-5,7-8,10-13,18,22-24,26,36H,6,9,14-17,31H2,1-2H3,(H,32,39)(H,33,38)(H,34,40)(H,41,42) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJAFJCRCGVXXTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NC(=O)C1CCCN1C(=O)CNC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=CC=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H39N5O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40411474 |
Source
|
| Record name | Phenylalanyltyrosylglycylprolylvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40411474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
581.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
H-Phe-tyr-gly-pro-val-OH | |
CAS RN |
85679-70-5 |
Source
|
| Record name | Phenylalanyltyrosylglycylprolylvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40411474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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